Cas no 74050-98-9 (Ketanserin)

• Product Name: Ketanserin
• CAS No: 74050-98-9
• MF: C₂₂H₂₂FN₃O₃
• MW: 395.426788806915
• MDL: MFCD00083392
• CID: 59544
• PubChem ID: 253661148
• Update Time: 2025-04-18

Ketanserin Chemical and Physical Properties

Names and Identifiers

• 3-(2-(4-(4-Fluorobenzoyl)piperidin-1-yl)ethyl)quinazoline-2,4(1H,3H)-dione
• Ketanserin
• 3-(2-(4-(4-Fluorobenzoyl)piperidin-1-yl)-ethyl)quinazoline-2,4(1H,3H)-dione
• R41468
• Ket
• Ketensin
• Perketan
• Serefrex
• Serepress
• Sufrexal
• Taseron
• 3-[2-[4-(4-Fluorobenzoyl)-1-piperidinyl]ethyl]-2,4(1H,3H)-quinazolinedione
• 3-[2-[4-(4-Fluorobenzoyl)-1-piperidinyl]ethyl]-2,4[1H,3H]-quinazolinedione
• Ketanserin tartrate
• Ketanserinum
• Ketaserin
• Ketanserina
• Ketanserine
• Ketanserinum [INN-Latin]
• Ketanserine [INN-French]
• Ketanserina [INN-Spanish]
• Vulketan Gel
• R 41468
• [3H]-Ketanserin
• R 41,468
• C22H22FN3O3
• 97F9DE4CT4
• FPCCSQOGAWCVBH-UHFFFAOYSA-N
• 3-[2-[4-(4-fluorobenzoyl)-1-piperidyl]ethyl]-1H-quinazoline-2,4-dione
• 3-[2-[4-(4-fluorobenzoy
• R41 468
• NCGC00021146-09
• L000764
• 83846-83-7
• Ketanserin (Vulketan Gel)
• GTPL197
• NCGC00021146-03
• KETANSERIN, Ketanserin tartrate hydrate, KETANSERIN TARTRATE
• KETANSERIN [MART.]
• 2,4(1H,3H)-Quinazolinedione, 3-(2-(4-(4-fluorobenzoyl)-1-piperidinyl)ethyl)-
• Biomol-NT_000096
• HMS2094I03
• NCGC00021146-01
• K0051
• 3-[2-[4-(4-fluorobenzoyl)-1-piperidinyl]ethyl]-2,4-(1H,3H)-quinazolinedione
• FT-0630827
• DB12465
• BPBio1_001356
• PDSP2_000634
• AKOS015895130
• NCGC00024865-05
• 3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-1H-quinazoline-2,4-dione
• Tocris-0908
• SMR001550601
• 3-{2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl}quinazoline-2,4(1H,3H)-dione
• NCGC00024865-03
• MFCD00083392
• NCGC00021146-22
• (+)-3-[2-[4-(4-Fluorobenzoyl)-1-piperidinyl]ethyl]-2,4(1H,3H)-quinazolinedione
• R41,468
• HMS1923O11
• AC-2024
• Tox21_110865_1
• MLS006010073
• KETANSERIN [MI]
• R-41,468
• Ketanserin (USAN/INN)
• HY-10562
• 3-(2-(4-(4-Fluorobenzoyl)piperidinol)ethyl)-2,4(1H,3H)-quinazolinedione
• SCHEMBL34294
• NCGC00021146-12
• SY053064
• Pharmakon1600-01505346
• 3-[2-[4-(4-fluorobenzoyl)-1-piperidinyl]-ethyl]-2,4-[1H, 3H]-quinazolinedione
• Spectrum2_001713
• UYX
• Ketanserin [USAN:INN:BAN]
• BRD-K49671696-001-02-1
• A838000
• 74050-98-9
• NCGC00021146-08
• HMS3887G17
• 3-{2-[4-(4-Fluorobenzoyl)-1-piperidinyl]ethyl}-2,4(1H,3H)-quinazolinedione
• NCGC00021146-02
• DTXSID3023188
• FT-0653664
• [3H]ketanserin
• DTXCID103188
• BRD-K49671696-347-02-8
• NCGC00021146-05
• 2,4(1h,3h)quinazolinedione,3-(2-(4-(4-fluorobenzoyl)-1-piperidinyl)ethyl)-
• UNII-97F9DE4CT4
• R-41-468
• 3-{2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CCG-39512
• C07464
• SDCCGSBI-0051158.P004
• HMS2090H18
• Z2216887910
• KETANSERIN [INN]
• NS00001319
• SW196882-3
• D02363
• 3-[2-[4-(4-Fluorobenzoyl)-1-piperidyl]ethyl]quinazoline-2,4(1H,3H)-dione
• EINECS 277-680-2
• PDSP1_000639
• NCGC00024865-01
• 3-[2-[4-(4-fluorobenzoyl)-1-piperidyl]ethyl]-1H-quinazoline-2,4-dione;Ketanserin
• F2173-1039
• HMS3655H14
• 3-(2-{4-[(4-fluorophenyl)carbonyl]piperidin-1-yl}ethyl)quinazoline-2,4(1H,3H)-dione
• W-104435
• KETANSERIN [USAN]
• Tox21_110865
• 3-[2-[4-(4-fluorophenyl)carbonylpiperidin-1-yl]ethyl]-1~{H}-quinazoline-2,4-dione
• SBI-0051158.P003
• NCGC00021146-07
• Perketal
• NSC758959
• R-41468
• 3-(2-(4-(p-Fluorobenzoyl)piperidino)ethyl)-2,4-(1H,3H)-quinazolinedione
• CHEBI:6123
• Q415997
• KETANSERIN [WHO-DD]
• 3-[2-[4-(p-Fluorobenzoyl)piperidino]ethyl]-2,4-(1H,3H)-quinazolinedione
• Kentanserin
• 2,4(1H,3H)-Quinazolinedione, 3-[2-[4-(4-fluorobenzoyl)-1-piperidinyl]ethyl]-
• CS-6055
• 3-{2-[4-(4-fluoro-benzoyl)-piperidin-1-yl]-ethyl}-1h-quinazoline-2,4-dione
• NCGC00024865-02
• 3-(2-[4-(4-Fluorobenzoyl)-1-piperidinyl]ethyl)-2,4(1H,3H)-quinazolinedione #
• NCGC00021146-04
• CHEMBL51
• SPBio_001726
• GTPL88
• GS-3601
• NCGC00021146-06
• SPECTRUM1505346
• s2232
• NCGC00024865-04
• NSC-758959
• BDBM21395
• CAS-74050-98-9
• 3-(2-{4-[(4-fluorophenyl)carbonyl]piperidin-1-yl}ethyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• BRD-K49671696-045-08-5
• BRD-K49671696-001-05-4
• 3-[2-[4-(4-Fluorobenzoyl)-1-piperidinyl]ethyl]-2,4(1H,3H)-quinazolinedione; Ketanserin; Ketensin; R 41468; Suffrexal; Vulketan Gel
• DB-055834
• BRD-K49671696-046-01-8

• MDL： MFCD00083392
• Inchi： 1S/C22H22FN3O3/c23-17-7-5-15(6-8-17)20(27)16-9-11-25(12-10-16)13-14-26-21(28)18-3-1-2-4-19(18)24-22(26)29/h1-8,16H,9-14H2,(H,24,29)
• InChI Key： FPCCSQOGAWCVBH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1CCN(CCN2C(NC3C=CC=CC=3C2=O)=O)CC1)=O

Computed Properties

• Exact Mass: 395.16500
• Monoisotopic Mass: 395.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.6

Experimental Properties

• Color/Form: Crystallized from 4-methyl-2-pentanone
• Density: 1.281
• Melting Point: 231.0 to 235.0 deg-C
• Refractive Index: 1.592
• Solubility: DMF: 10 mg/mL, clear, colorless
• PSA: 75.17000
• LogP: 2.36170
• Merck: 5296
• pka: 7.5(at 25℃)

Ketanserin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• RTECS：VA1411190
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents